Cas no 1004193-53-6 (1-Benzyl-4-isothiocyanato-1H-pyrazole)

• Product Name: 1-Benzyl-4-isothiocyanato-1H-pyrazole
• CAS No: 1004193-53-6
• MF: C₁₁H₉N₃S
• MW: 215.274260282516
• MDL: MFCD04968747
• CID: 3058493
• PubChem ID: 7017389
• Update Time: 2025-04-21

1-Benzyl-4-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-isothiocyanato-1H-pyrazole
• AKOS B017708
• ART-CHEM-BB B017708
• 1-benzyl-4-isothiocyanatopyrazole
• STK312231
• EN300-229244
• AKOS000307644
• 1004193-53-6

• MDL： MFCD04968747
• Inchi： 1S/C11H9N3S/c15-9-12-11-6-13-14(8-11)7-10-4-2-1-3-5-10/h1-6,8H,7H2
• InChI Key： YAWATBUXJZFBPI-UHFFFAOYSA-N
• SMILES： S=C=NC1C=NN(C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 215.05171847Da
• Monoisotopic Mass: 215.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 62.3Ų